Cas no 7639-52-3 (3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline)

3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline structure
7639-52-3 structure
Product Name:3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline
CAS No:7639-52-3
MF:C10H6ClN3
MW:203.627740383148
CID:982636
PubChem ID:269128
Update Time:2025-04-20

3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline Chemical and Physical Properties

Names and Identifiers

    • 3-chloro-[1,2,4]triazolo[3,4-a]isoquinoline
    • 3-chloro[1,2,4]triazolo[3,4-a]isoquinoline
    • 3-Chloro-s-triazolo-[3,4-a]-isoquinoline
    • 3-Chloro-s-triazolo< 3,4-a> isochinolin
    • 3-Chlor-s-triazolo< 3,4-a> isochinolin
    • 3-Chlor-s-triazolo< 3.4-a> isochinolin
    • AC1L6LRL
    • AC1Q3S0Y
    • AG-J-10516
    • AR-1F2446
    • CTK5E2899
    • NSC109719
    • CHEMBL1722848
    • MLS002704176
    • NSC-109719
    • DTXSID40296521
    • SCHEMBL11844977
    • SMR001570882
    • 7639-52-3
    • Inchi: 1S/C10H6ClN3/c11-10-13-12-9-8-4-2-1-3-7(8)5-6-14(9)10/h1-6H
    • InChI Key: RAODSHJLXPOCGT-UHFFFAOYSA-N
    • SMILES: ClC1=NN=C2C3C=CC=CC=3C=CN21

Computed Properties

  • Exact Mass: 203.02518
  • Monoisotopic Mass: 203.025
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 30.2Ų

Experimental Properties

  • Density: 1.48
  • Refractive Index: 1.743
  • PSA: 30.19
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